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Professionals

Introduction
N-Nonanoylglycine is a member of the N-acylglycine family, a class of endogenous lipid

signaling molecules.[1][2] These molecules are formed through the conjugation of a fatty acid

with glycine and are involved in various physiological processes.[1] Altered levels of N-

acylglycines have been associated with inborn errors of metabolism, particularly fatty acid

oxidation disorders.[1][2] Targeted metabolomics, a quantitative approach to measure a specific

set of metabolites, is a powerful tool for studying the roles of N-acylglycines in health and

disease.

The use of stable isotope-labeled internal standards is crucial for accurate and precise

quantification in mass spectrometry-based metabolomics. N-Nonanoylglycine-d2, a

deuterated analog of N-Nonanoylglycine, serves as an ideal internal standard for this purpose.

Its chemical and physical properties are nearly identical to the endogenous analyte, ensuring

that it behaves similarly during sample preparation, chromatography, and ionization, thus

effectively correcting for analytical variability.

These application notes provide detailed protocols for the use of N-Nonanoylglycine-d2 as an

internal standard in targeted metabolomics studies of biological samples using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Quantitative Data Summary
The following tables provide representative data for the LC-MS/MS analysis of N-

Nonanoylglycine using N-Nonanoylglycine-d2 as an internal standard. Please note that these

parameters may require optimization for different instrumentation and matrices.

Table 1: LC-MS/MS Parameters for N-Nonanoylglycine and N-Nonanoylglycine-d2

Parameter N-Nonanoylglycine
N-Nonanoylglycine-d2
(Internal Standard)

Precursor Ion (m/z) 216.2 218.2

Product Ion (m/z) 76.1 78.1

Collision Energy (eV) 15 15

Dwell Time (ms) 100 100

Ionization Mode
Positive Electrospray

Ionization (ESI+)

Positive Electrospray

Ionization (ESI+)

Table 2: Method Validation Summary (Illustrative)

Parameter Result

Linearity (R²) > 0.995

Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision (%CV) < 10%

Inter-day Precision (%CV) < 15%

Accuracy (% Recovery) 90-110%

Matrix Effect (%) < 15%

Experimental Protocols
Sample Preparation (Protein Precipitation)
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This protocol is suitable for plasma, serum, and urine samples.

Materials:

Biological sample (e.g., 100 µL of plasma)

N-Nonanoylglycine-d2 internal standard working solution (e.g., 100 ng/mL in methanol)

Ice-cold acetonitrile

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge (capable of 14,000 x g and 4°C)

Procedure:

Pipette 100 µL of the biological sample into a 1.5 mL microcentrifuge tube.

Add 10 µL of the N-Nonanoylglycine-d2 internal standard working solution to the sample.

Vortex briefly to mix.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube or an autosampler vial for

LC-MS/MS analysis.
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Sample Preparation Workflow

Biological Sample Add N-Nonanoylglycine-d2 Protein Precipitation
(Acetonitrile) Centrifugation Supernatant for LC-MS/MS
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LC-MS/MS Analysis Workflow

Autosampler Injection

HPLC/UHPLC Separation
(C18 Column)

Electrospray Ionization (ESI+)

Quadrupole 1 (Q1)
Precursor Ion Selection

Quadrupole 2 (Q2)
Collision-Induced Dissociation

Quadrupole 3 (Q3)
Product Ion Selection

Detector

Data Acquisition & Processing
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Biosynthesis and Degradation of N-Nonanoylglycine

Nonanoic Acid

Acyl-CoA Synthetase

Nonanoyl-CoA

Glycine N-Acyltransferase
(GLYAT)

Glycine

N-Nonanoylglycine

Hydrolase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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